2,5-dimethyl-N-[1-(4-pyridinyl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2,5-dimethyl-N-(1-pyridin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C16H19N5/c1-4-14(13-5-7-17-8-6-13)19-16-9-11(2)18-15-10-12(3)20-21(15)16/h5-10,14,19H,4H2,1-3H3
• InChI Key: SCIFHYHNCFKWTC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=NC=C1)NC2=CC(=NC3=CC(=NN32)C)C
• Molecular Formula: C16H19N5
• Molecular Weight: 281.36 g/mol

Description

The compound “2,5-dimethyl-N-[1-(4-pyridinyl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine” belongs to the family of Pyrazolo[1,5-a]pyrimidine (PP) derivatives. These are a large family of N-heterocyclic compounds that have a significant impact in medicinal chemistry and have attracted a lot of attention in material science due to their significant photophysical properties. The PP structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings.

Synthesis Analysis

The synthesis of PP derivatives has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds. 5-Amino-pyrazoles have proven to be a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds.

Molecular Structure Analysis

The PP structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The PP derivatives synthesis has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Mechanism of Action

Pyrimidine and its fused derivatives including pyrazolo[3,4-d]pyrimidine, pyrido[2,3-d]pyrimidine, quinazoline, and furo[2,3-d]pyrimidine compounds had received much interest due to their diverse biological potential. These pyrimidine derivatives exerted their anticancer potential through different action mechanisms; one of these mechanisms is inhibiting protein kinases that are considered as essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Future Directions

The PP derivatives have attracted a great deal of attention in medicinal chemistry and material science due to their significant photophysical properties. They have a high impact in medicinal chemistry, and their potential applications are still being explored. The future research directions could involve the development of new synthesis pathways, exploration of new applications, and further studies on their biological activities.